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Compound of Interest

Compound Name: CDDO Im

Cat. No.: B10787984 Get Quote

An In-depth Technical Guide to 1-[2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oyl]imidazole

(CDDO-Im)

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of the synthetic triterpenoid, CDDO-Im. It is

intended for researchers, scientists, and drug development professionals. This document

details the compound's mechanism of action, particularly its modulation of the Nrf2 and NF-κB

signaling pathways, and provides structured data and detailed experimental protocols for its

study.

Chemical Structure and Properties
CDDO-Im, also known as RTA 403, is a synthetic oleanane triterpenoid. Its chemical structure

is characterized by a pentacyclic triterpene backbone derived from oleanolic acid, modified with

a cyano group and an imidazole ring.

IUPAC Name: (4aR,6aS,6bR,8aS,12aS,14bS)-8a-(1H-imidazole-1-

carbonyl)-4,4,6a,6b,11,11,14b-heptamethyl-3,13-dioxo-4a,5,6,6a,7,8,9,10,12,12a-

decahydropicene-2-carbonitrile[1]

Synonyms: CDDO-Imidazolide, RTA 403

Physicochemical Properties
A summary of the key physicochemical properties of CDDO-Im is presented in Table 1.
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Property Value References

Molecular Formula C₃₄H₄₃N₃O₃ [2][3][4]

Molecular Weight 541.72 g/mol [2][3][4]

Appearance
White to off-white/beige

crystalline solid or powder
[2]

Solubility

Insoluble in water and ethanol.

Soluble in DMSO (up to 100

mM) and DMF.

[4]

Storage and Stability

Store at -20°C. Stable for at

least 4 years under these

conditions.

Biological Activity and Signaling Pathways
CDDO-Im is a potent modulator of key cellular signaling pathways, primarily recognized for its

dual role as a powerful activator of the Nrf2 pathway and an inhibitor of the NF-κB pathway.

Nrf2 Signaling Pathway Activation
Under basal conditions, the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2)

is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which

facilitates its proteasomal degradation. CDDO-Im, being an electrophilic molecule, covalently

modifies specific cysteine residues on Keap1. This modification leads to a conformational

change in Keap1, disrupting the Keap1-Nrf2 interaction. Consequently, Nrf2 is stabilized,

accumulates in the cytoplasm, and translocates to the nucleus. In the nucleus, Nrf2

heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE)

in the promoter regions of its target genes, thereby inducing the transcription of a wide array of

cytoprotective and antioxidant enzymes.
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Experimental Workflow

1. Seed cells in a
96-well plate

2. Treat with serial
dilutions of CDDO-Im

3. Incubate for
24, 48, or 72 hours

4. Add resazurin
solution

5. Incubate for
1-4 hours

6. Measure fluorescence
(Ex/Em = 560/590 nm)

7. Calculate % viability
and determine IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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